Cas no 577-11-7 (Docusate sodium)

Docusate sodium Properties

Names and Identifiers

• Dioctyl sulfosuccinate, sodium salt
• Bis(2-ethylhexyl) sulfosuccinate, sodium salt
• Dioctyl sodium sulfosuccinate
• Docusate sodium salt
• sodium dioctyl sulphosuccinate
• sodium bis(2-ethylhexyl)sulphosuccinate
• sodium 1,2-bis(2-ethylhexyloxycarbonyl)ethanesulphonate
• Bis(2-ethylhexyl)sodium sulfosuccinate
• Penetrating Agent T
• Sodium di(2-ethylhexyl) sulfosuccinate
• Aerosol?OT-100
• Sodium dioctyl sulfosuccinate
• Aerosol OT
• Dioctyl sulfosuccinate sodium
• Docusate sodium
• AOT
• colace
• coprol
• Dioctyl sulfosuccinate
• DOSS
• doxol
• DSS
• nevax
• revac
• sbo
• sv102
• Sulfosuccinic Acid Bis(2-ethylhexyl) Ester Sodium Salt
• 多库酯钠
• Dioctyl Sulfosuccinate Sodium Salt
• Dioctylsulfosuccinate sodium salt
• Bis(2-ethylhexyl) sulfosuccinate sodium salt
• Constonate
• Diox
• Manoxol OT
• Diomedicone
• Regutol
• Mervamine
• Disonate
• Dioctylal
• Dioctlyn
• Sobital
• Requtol
• Molofac
• Dulsivac
• Soliwax
• Laxinate
• Dialose
• Complemix
• Clestol
• Molatoc
• Doxinate
• Diosuccin
• Defilin
• Velmol
• Softil
• Waxsol
• Molcer
• Kosate
• Diovac
• Obston
• Modane Soft
• Alphasol OT
• Alcopol O
• Sulfimel DOS
• Manoxal OT
• Aerosol GPG
• Aerosol
• Docusate sodium solution
• Docusate sodium,98%
• +Expand

• MDL： MFCD00012455
• InChIKey： APSBXTVYXVQYAB-UHFFFAOYSA-M
• Inchi： 1S/C20H38O7S.Na/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25);/q;+1/p-1
• SMILES： S(C([H])(C(=O)OC([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C(=O)OC([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 444.21600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 18
• Monoisotopic Mass: 444.216
• Heavy Atom Count: 29
• Complexity: 546
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 118

Experimental Properties

• LogP: 4.89030
• PSA: 118.18000
• Merck: 3401
• Water Partition Coefficient: 1.5 g/100 mL (25 ºC)
• Boiling Point: 82.7°C
• Melting Point: 173-179 °C (lit.)
• Flash Point: 199 C
• FEMA: 3249
• Solubility: methanol: 0.1 M at 20 °C, clear, colorless
• Color/Form: Colorless or yellowish liquid
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Solubility in water (g/l)
• Sensitiveness: Hygroscopic
• Density: 1.1

Docusate sodium Security Information

• Symbol: GHS05 GHS07
• RTECS：WN0525000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S39-S37/39-S36
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H318
• Warning Statement： P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：Ⅲ
• Risk Phrases： 38-41
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：3-10

Docusate sodium Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt